Cas no 1706452-06-3 (2-(2-Bromo-phenyl)-benzooxazole-5-carboxylic acid amide)

• Product Name: 2-(2-Bromo-phenyl)-benzooxazole-5-carboxylic acid amide
• CAS No: 1706452-06-3
• MF: C₁₄H₉BrN₂O₂
• MW: 317.137462377548
• CID: 5152012
• Update Time: 2025-05-19

2-(2-Bromo-phenyl)-benzooxazole-5-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-phenyl)-benzooxazole-5-carboxylic acid amide

• Inchi： 1S/C14H9BrN2O2/c15-10-4-2-1-3-9(10)14-17-11-7-8(13(16)18)5-6-12(11)19-14/h1-7H,(H2,16,18)
• InChI Key： MSXGSCOMNHOMNF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(N)=O)C=C2N=C1C1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(2-Bromo-phenyl)-benzooxazole-5-carboxylic acid amide

Comprehensive Overview of 2-(2-Bromo-phenyl)-benzooxazole-5-carboxylic acid amide (CAS No. 1706452-06-3)

2-(2-Bromo-phenyl)-benzooxazole-5-carboxylic acid amide, with the CAS number 1706452-06-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the benzooxazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in optoelectronics. The presence of both a bromo substituent and a carboxamide group in its structure makes it a versatile intermediate for further chemical modifications.

Researchers are increasingly interested in 2-(2-Bromo-phenyl)-benzooxazole-5-carboxylic acid amide due to its potential role in drug discovery. Recent studies highlight its relevance in targeting enzymes and receptors associated with inflammatory diseases and neurological disorders. The compound's unique molecular framework allows it to interact with biological targets selectively, making it a candidate for high-throughput screening in medicinal chemistry. Additionally, its fluorescence properties have sparked interest in developing bioimaging probes for diagnostic applications.

From a synthetic chemistry perspective, CAS 1706452-06-3 serves as a valuable building block for constructing more complex molecules. Its bromo-phenyl moiety enables cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. The carboxylic acid amide group further enhances its utility by participating in hydrogen bonding, improving solubility, and facilitating interactions with biological macromolecules. These attributes align with the growing demand for multifunctional intermediates in agrochemical and pharmaceutical industries.

In material science, 2-(2-Bromo-phenyl)-benzooxazole-5-carboxylic acid amide has shown promise in the development of organic light-emitting diodes (OLEDs) and photovoltaic materials. Its conjugated system and electron-withdrawing groups contribute to tunable electronic properties, a hot topic in sustainable energy research. As the world shifts toward green chemistry, this compound's potential in eco-friendly materials aligns with global trends emphasizing renewable resources and energy efficiency.

Safety and handling of CAS 1706452-06-3 are critical considerations for researchers. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability under various conditions has been documented, but prolonged exposure to light or moisture should be avoided to maintain its integrity. These precautions reflect the broader scientific community's focus on responsible research practices and chemical safety.

The commercial availability of 2-(2-Bromo-phenyl)-benzooxazole-5-carboxylic acid amide has expanded in recent years, driven by its rising demand in academic and industrial settings. Suppliers often provide technical data sheets detailing purity, solubility, and spectroscopic data, which are essential for reproducibility in experiments. Researchers frequently search for custom synthesis options or bulk quantities to support large-scale projects, highlighting the compound's growing footprint in collaborative R&D initiatives.

Looking ahead, the applications of CAS 1706452-06-3 are expected to diversify further. Innovations in catalysis and bioconjugation techniques may unlock new pathways for its utilization. As interdisciplinary research gains momentum, this compound could bridge gaps between small-molecule therapeutics and advanced materials, addressing pressing challenges in healthcare and technology. Its adaptability ensures it remains a subject of interest in peer-reviewed journals and patent filings worldwide.